Cas no 65907-76-8 (Danshenxinkun B)
Danshenxinkun B structure
Product Name:Danshenxinkun B
CAS No:65907-76-8
MF:C18H16O3
MW:280.317845344543
CID:2023352
PubChem ID:5320113
Update Time:2025-04-21
Danshenxinkun B Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyl-3-hydroxy-8-methyl-phenanthrachinon-(1.4)
- Dansexinkun B
- danshenxinkun B
- danshexinkun
- danshexinkun B
- 1-hydroxy-8-methyl-2-propan-2-ylphenanthrene-3,4-dione
- 3-Hydroxy-2-isopropyl-8-methyl-1,4-phenanthrenedione
- 1-Hydroxy-8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione
- 3-Hydroxy-2-isopropyl-8-methylphenanthrene-1,4-dione
- DTXSID40415770
- HY-N6922
- MS-23978
- CS-0089391
- PD125010
- 65907-76-8
- AKOS040760362
- SCHEMBL14417700
- G16193
- DA-72551
- QCA90776
- Danshenxinkun B
-
- Inchi: 1S/C18H16O3/c1-9(2)14-16(19)13-8-7-11-10(3)5-4-6-12(11)15(13)18(21)17(14)20/h4-9,19H,1-3H3
- InChI Key: PVIJIAVGFMTLEI-UHFFFAOYSA-N
- SMILES: OC1C2C=CC3C(C)=CC=CC=3C=2C(C(C=1C(C)C)=O)=O
Computed Properties
- Exact Mass: 280.11000
- Monoisotopic Mass: 280.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- Molecular Weight: 280.3
- XLogP3: 3.6
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 473.5±45.0 °C at 760 mmHg
- Flash Point: 254.3±25.2 °C
- PSA: 54.37000
- LogP: 3.83870
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Danshenxinkun B Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Danshenxinkun B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6922-1mg |
Danshenxinkun B |
65907-76-8 | 99.89% | 1mg |
¥4760 | 2025-04-16 | |
| MedChemExpress | HY-N6922-5mg |
Danshenxinkun B |
65907-76-8 | 99.89% | 5mg |
¥14290 | 2023-08-31 | |
| ChemScence | CS-0089391-1mg |
Danshenxinkun B |
65907-76-8 | 1mg |
$476.0 | 2022-04-26 | ||
| ChemScence | CS-0089391-5mg |
Danshenxinkun B |
65907-76-8 | 5mg |
$1429.0 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1861-10mg |
Danshenxinkun B |
65907-76-8 | 98% | 10mg |
$720 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1861-5mg |
Danshenxinkun B |
65907-76-8 | 98% | 5mg |
$390 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55858-1mg |
Danshenxinkun B |
65907-76-8 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55858-5mg |
Danshenxinkun B |
65907-76-8 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1551-1 mg |
Danshenxinkun B |
65907-76-8 | 1mg |
¥3959.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN1551-5mg |
Danshenxinkun B |
65907-76-8 | 5mg |
¥ 3710 | 2024-07-20 |
Danshenxinkun B Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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